Cas no 1805462-96-7 (2,6-Bis(trifluoromethyl)-4-fluorophenol)
1805462-96-7 structure
Product Name:2,6-Bis(trifluoromethyl)-4-fluorophenol
CAS No:1805462-96-7
MF:C8H3F7O
MW:248.097646951675
CID:4962299
Update Time:2023-08-24
2,6-Bis(trifluoromethyl)-4-fluorophenol Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trifluoromethyl)-4-fluorophenol
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- Inchi: 1S/C8H3F7O/c9-3-1-4(7(10,11)12)6(16)5(2-3)8(13,14)15/h1-2,16H
- InChI Key: LWTXQGDFHPLHMJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 222
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2
2,6-Bis(trifluoromethyl)-4-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004297-1g |
2,6-Bis(trifluoromethyl)-4-fluorophenol |
1805462-96-7 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2,6-Bis(trifluoromethyl)-4-fluorophenol Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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